Cas no 2171826-60-9 (ethyl2-({(3-methylfuran-2-yl)methylsulfanyl}methyl)prop-2-en-1-ylamine)

• Product Name: ethyl2-({(3-methylfuran-2-yl)methylsulfanyl}methyl)prop-2-en-1-ylamine
• CAS No: 2171826-60-9
• MF: C₁₂H₁₉NOS
• MW: 225.350362062454
• CID: 6547223
• PubChem ID: 165522343
• Update Time: 2025-06-09

ethyl2-({(3-methylfuran-2-yl)methylsulfanyl}methyl)prop-2-en-1-ylamine Chemical and Physical Properties

Names and Identifiers

• ethyl2-({(3-methylfuran-2-yl)methylsulfanyl}methyl)prop-2-en-1-ylamine
• 2171826-60-9
• ethyl[2-({[(3-methylfuran-2-yl)methyl]sulfanyl}methyl)prop-2-en-1-yl]amine
• EN300-1290616

• Inchi： 1S/C12H19NOS/c1-4-13-7-10(2)8-15-9-12-11(3)5-6-14-12/h5-6,13H,2,4,7-9H2,1,3H3
• InChI Key： ZKHQHRRRZLSOKK-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)CC(=C)CNCC

Computed Properties

• Exact Mass: 225.11873540g/mol
• Monoisotopic Mass: 225.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.5Ų

Additional information on ethyl2-({(3-methylfuran-2-yl)methylsulfanyl}methyl)prop-2-en-1-ylamine

Professional Introduction to Ethyl 2-({(3-Methylfuran-2-yl)methylsulfanyl}methyl)prop-2-en-1-ylamine (CAS No. 2171826-60-9)

Ethyl 2-({(3-Methylfuran-2-yl)methylsulfanyl}methyl)prop-2-en-1-ylamine, a compound with the chemical identifier CAS No. 2171826-60-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including an ethyl moiety and a (3-methylfuran-2-yl)methylsulfanyl substituent, contributes to its unique chemical properties and reactivity.

The molecular framework of Ethyl 2-({(3-Methylfuran-2-yl)methylsulfanyl}methyl)prop-2-en-1-ylamine is intricately designed to interact with biological targets in a highly specific manner. The prop-2-en-1-ylamine backbone suggests a potential for binding to proteins and enzymes, which is a critical aspect in the design of therapeutic agents. Recent studies have highlighted the importance of such structural motifs in enhancing drug-like properties, such as solubility, bioavailability, and metabolic stability.

In the realm of pharmaceutical research, the compound's structure is particularly noteworthy due to its ability to modulate biological pathways. The 3-methylfuran-2-yl group introduces a heterocyclic component that is frequently found in bioactive molecules. This moiety has been shown to enhance binding affinity and selectivity, making it an attractive feature for drug design. Moreover, the methylsulfanyl group contributes to the compound's overall hydrophobicity, which can be advantageous for membrane permeability and cellular uptake.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of Ethyl 2-({(3-Methylfuran-2-yl)methylsulfanyl}methyl)prop-2-en-1-ylamine with greater accuracy. Molecular docking studies have revealed that this compound can interact with various targets, including kinases and G protein-coupled receptors (GPCRs). These interactions are of particular interest as they may lead to the development of novel therapeutic strategies for treating a wide range of diseases.

The synthesis of Ethyl 2-({(3-Methylfuran-2-yl)methylsulfanyl}methyl)prop-2-en-1-ylamine involves a series of carefully orchestrated chemical reactions that highlight the expertise of modern synthetic organic chemistry. The use of advanced catalytic systems and transition metal complexes has allowed for the efficient construction of complex molecular architectures. This synthetic approach not only underscores the versatility of current methodologies but also opens up new possibilities for designing structurally diverse libraries of compounds.

In vitro studies have begun to elucidate the biological activity of Ethyl 2-(3-methylfuran-2-ylylmethylsulfanyl}methyl)prop^-2-en^-1-ylamine. Initial results suggest that this compound exhibits promising effects on certain enzymatic pathways, which could be relevant for treating inflammatory diseases and neurological disorders. The ability to modulate these pathways is crucial for developing new treatments that address unmet medical needs.

The development of novel drug candidates often requires a multidisciplinary approach, integrating expertise from chemistry, biology, and pharmacology. Ethyl 2-(3-methylfuran-2-ylylmethylsulfanyl}methyl)prop^-2-en^-1-ylamine serves as an excellent example of how collaboration across these disciplines can lead to innovative solutions. By leveraging cutting-edge technologies and methodologies, researchers are able to explore complex biological systems and identify new therapeutic targets.

The future prospects for Ethyl 2-(3-methylfuran-2-ylylmethylsulfanyl}methyl)prop-₂-en-1-yamine are vast. Ongoing research aims to optimize its pharmacological properties and explore its potential in clinical settings. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.